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Compound of Interest

Compound Name: Anisopirol

Cat. No.: B1665108 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Anisopirol necessitates a cautious and

compliant approach to its disposal. This guide provides essential procedural information for

researchers, scientists, and drug development professionals to manage Anisopirol waste

safely, emphasizing consultation with institutional safety personnel.

In the absence of a dedicated Safety Data Sheet (SDS) for Anisopirol, which would provide

explicit disposal instructions, laboratory personnel must treat it as a potentially hazardous

chemical waste. The primary directive is to consult with your institution's Environmental Health

and Safety (EHS) department. They are equipped to assess the chemical's properties and

provide specific guidance compliant with local, state, and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a

laboratory coat. All handling of Anisopirol and its waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Anisopirol: Known Chemical and Physical
Properties
While a comprehensive hazard profile is not available, the following known properties of

Anisopirol, useful for an EHS assessment, have been compiled from available data.[1][2][3]
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Property Value Source

CAS Number
442-03-5 (Deprecated), 857-

62-5
[1][2]

Molecular Formula C21H27FN2O2

Molecular Weight 358.4 g/mol

Boiling Point 514.2°C at 760 mmHg

Flash Point 264.8°C

Density 1.154 g/cm³

Step-by-Step Disposal Protocol for Chemicals
without an SDS
The following is a general experimental protocol for the safe segregation and preparation for

disposal of a research chemical like Anisopirol for which a specific SDS is not available.

Treat as Hazardous Waste: In the absence of specific information, assume the substance is

hazardous. Do not dispose of it down the drain or in the regular trash.

Waste Identification and Segregation:

Identify all waste streams containing Anisopirol, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials, gloves).

Segregate Anisopirol waste from other chemical waste streams to prevent unknown and

potentially hazardous reactions.

Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible container for the waste. A high-

density polyethylene (HDPE) or glass container with a tightly sealing screw cap is

generally suitable.

Ensure the container is in good condition and free from cracks or other damage.
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Labeling:

As soon as the first drop of waste is added, label the container with a "Hazardous Waste"

tag.

The label must include:

The full chemical name: "Anisopirol" and/or "1-(4-fluorophenyl)-4-[4-(2-

methoxyphenyl)piperazin-1-yl]butan-1-ol".

The CAS Number: 857-62-5.

An accumulation start date.

An indication of the potential hazards (e.g., "Potentially Toxic," "Handle with Caution").

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).

The SAA should be at or near the point of generation and under the control of the

laboratory personnel.

Ensure secondary containment is used to prevent spills.

Contact EHS for Pickup:

Do not attempt to dispose of the waste yourself.

Contact your institution's EHS department to arrange for a hazardous waste pickup.

Provide them with all available information on Anisopirol, including the data in the table

above.

Empty Container Disposal:
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Empty containers that held pure Anisopirol should also be treated as hazardous waste

unless they have been triple-rinsed with a suitable solvent.

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.

Logical Workflow for Disposal of Uncharacterized
Chemical Waste
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Start: Anisopirol Waste Generated
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with secondary containment
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for guidance and pickup
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Caption: Disposal decision workflow for Anisopirol in the absence of an SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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